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Compound of Interest

Compound Name: 2-Bromobutanoic acid

Cat. No.: B104356 Get Quote

This guide provides essential technical information, troubleshooting advice, and frequently

asked questions regarding the storage and stability of 2-Bromobutanoic acid for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for 2-Bromobutanoic acid?

A1: To ensure its stability, 2-Bromobutanoic acid should be stored in a dry, cool, and well-

ventilated area designated for corrosive materials[1][2]. The recommended storage

temperature is between 2-8°C[3]. It is crucial to keep the container tightly sealed and store it in

its original packaging[1][4]. The storage area should be locked, and facilities should be

equipped with an eyewash station and a safety shower[2][5].

Q2: Are there signs of degradation I should look for?

A2: Visual inspection is the first step. A change in appearance from a clear, colorless to pale

yellow liquid to a darker color may indicate decomposition[1][5][6]. The presence of precipitates

or a significant change in the pungent odor could also be signs of degradation[1][5]. For

quantitative assessment, the purity of the acid can be tested via titration or chromatographic

methods to see if the concentration has decreased over time.

Q3: What materials are incompatible with 2-Bromobutanoic acid?
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A3: 2-Bromobutanoic acid is incompatible with several classes of materials. Direct contact

should be avoided with:

Strong oxidizing agents[1][5].

Strong bases and alkalis[2][4]. Contact with alkaline materials can liberate heat[4].

Metals: Do not use aluminum or galvanized containers for storage[4].

Other reactive chemicals: Segregate from cyanides, sulfides, and carbonates, as these are

readily decomposed by acids[4].

Q4: My reaction yield is low or has unexpected byproducts. Could the stability of 2-
Bromobutanoic acid be the cause?

A4: Yes, the stability of your starting material is critical. While 2-Bromobutanoic acid is listed

as stable under normal conditions, some sources note it can be unstable and decompose,

even at room temperature[5][7][8]. If you suspect degradation:

Verify Purity: First, confirm the purity of your current stock using the protocol described below

or another suitable analytical method.

Check for Contamination: Ensure no incompatible materials have been introduced into the

storage container.

Review Handling: Confirm that the material was handled under appropriate conditions (e.g.,

inert atmosphere if the reaction is sensitive to moisture or air). Hydrolysis can occur in the

presence of water[9].

Use Fresh Stock: If degradation is confirmed or suspected, it is best to use a new, unopened

container of the acid to ensure reliable and reproducible results.

Q5: What are the primary hazards and handling precautions for 2-Bromobutanoic acid?

A5: 2-Bromobutanoic acid is a hazardous substance. It is classified as corrosive and can

cause severe skin burns and serious eye damage[5][10]. It is also harmful if swallowed[1][5].

When handling this chemical, always wear appropriate Personal Protective Equipment (PPE),
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including chemical-resistant gloves (e.g., PVC), safety goggles, a face shield, and a lab coat[1]

[2][4]. All work should be conducted in a well-ventilated area or a chemical fume hood[2][5].

Data Summary: Physical and Stability Properties
The following table summarizes key quantitative data for 2-Bromobutanoic acid.

Property Value Reference(s)

Molecular Formula C₄H₇BrO₂ [1][11]

Molecular Weight 167.00 g/mol [11]

Appearance Clear yellow liquid [1][5][12]

Melting Point -4 °C / 24.8 °F [5][6]

Boiling Point
214 - 217 °C / 417.2 - 422.6 °F

(@ 760 mmHg)
[1][5]

Density 1.560 - 1.567 g/mL at 25 °C [5][6]

Flash Point > 112 °C / > 233.6 °F [1][5]

Solubility
Soluble in water (66 g/L at

20°C), alcohol, and ether.
[1][13]

Recommended Storage
2-8°C in a dry, cool, well-

ventilated area.
[1][3]

Hazardous Decomposition

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Hydrogen halides.

[5]

Experimental Protocols
Purity Assessment by Acid-Base Titration
This protocol provides a method to determine the concentration of 2-Bromobutanoic acid,

which can be used to assess its purity and monitor for degradation over time.

Materials:
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2-Bromobutanoic acid sample

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Phenolphthalein indicator solution

Deionized water

Ethanol (optional, to aid dissolution)

Burette (50 mL), beaker (250 mL), analytical balance, magnetic stirrer, and stir bar.

Methodology:

Sample Preparation: Accurately weigh approximately 0.5 g of the 2-Bromobutanoic acid
sample into a 250 mL beaker.

Dissolution: Add 50 mL of deionized water to the beaker. If the sample does not dissolve

completely, a small amount of ethanol can be added to aid solubility.

Indicator Addition: Add 2-3 drops of phenolphthalein indicator solution to the beaker. The

solution should remain colorless.

Titration Setup: Place the beaker on a magnetic stirrer and begin gentle stirring. Fill a 50 mL

burette with the standardized 0.1 M NaOH solution and record the initial volume.

Titration: Slowly add the NaOH solution from the burette to the beaker while continuously

stirring.

Endpoint Determination: The endpoint is reached when the solution turns a faint, persistent

pink color. Record the final volume of NaOH used.

Calculation: Calculate the purity of the 2-Bromobutanoic acid using the following formula:

Purity (%) = (V_NaOH × M_NaOH × MW_acid) / (W_sample × 1000) × 100

Where:
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V_NaOH = Volume of NaOH used (mL)

M_NaOH = Molarity of NaOH solution (mol/L)

MW_acid = Molecular weight of 2-Bromobutanoic acid (167.00 g/mol )

W_sample = Weight of the 2-Bromobutanoic acid sample (g)

Visual Troubleshooting Guide
The following workflow can be used to troubleshoot suspected degradation of 2-
Bromobutanoic acid.
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Suspected Degradation of
2-Bromobutanoic Acid

Perform Visual Inspection

Is the liquid discolored,
hazy, or does it contain

precipitate?

Perform Analytical Purity Check
(e.g., Titration, GC, NMR)

 No 

Material has likely degraded.
Dispose of old stock according to

safety regulations.

 Yes 

Does the purity meet
experimental requirements?

Material is Suitable for Use.
Continue with experiment and

ensure proper storage.

 Yes  No 

Procure New Material
&

Review Storage and Handling
Procedures.

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected degradation of 2-Bromobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. Cas 80-58-0,2-Bromobutyric acid | lookchem [lookchem.com]

4. datasheets.scbt.com [datasheets.scbt.com]

5. fishersci.com [fishersci.com]

6. (2S)-2-bromobutanoic acid [chembk.com]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. doubtnut.com [doubtnut.com]

10. 2-Bromobutanoic acid | C4H7BrO2 | CID 6655 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. 2-Bromobutyric acid [webbook.nist.gov]

12. 2-Bromobutanoic acid (80-58-0) - Chemical Safety, Models, Suppliers, Regulation, and
Patents - Chemchart [chemchart.com]

13. solubilityofthings.com [solubilityofthings.com]

To cite this document: BenchChem. [Technical Support Center: 2-Bromobutanoic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104356#storage-and-stability-of-2-bromobutanoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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